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Compound of Interest

Compound Name: 2-Chloro-5-hydroxyphenylglycine

Cat. No.: B062647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-5-hydroxyphenylglycine (CHPG) is a synthetic, non-proteinogenic amino acid that

has garnered significant interest in the field of neuroscience. It functions as a selective and

potent agonist for the metabotropic glutamate receptor 5 (mGluR5), a G-protein coupled

receptor critically involved in modulating synaptic plasticity and neuronal excitability. This guide

provides a comprehensive overview of the chemical properties, synthesis, pharmacology, and

key experimental methodologies related to CHPG.

Chemical and Physical Properties
CHPG is a phenylglycine derivative with a chlorine and a hydroxyl group substitution on the

phenyl ring. These modifications confer its selectivity for mGluR5.
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Property Value Source

IUPAC Name
2-amino-2-(2-chloro-5-

hydroxyphenyl)acetic acid
[1]

Synonyms
(RS)-2-Chloro-5-

hydroxyphenylglycine, CHPG
[1][2]

CAS Number 170846-74-9 [1]

Molecular Formula C₈H₈ClNO₃ [3]

Molecular Weight 201.61 g/mol [4]

Appearance Off-white solid [4]

Solubility

Soluble in 1 M NaOH. Water

soluble CHPG sodium salt is

also available.

[3][4]

SMILES
C1=CC(=C(C=C1O)C(C(=O)O

)N)Cl
[4]

InChI

InChI=1S/C8H8ClNO3/c9-6-2-

1-4(11)3-5(6)7(10)8(12)13/h1-

3,7,11H,10H2,(H,12,13)

[1]

Synthesis
A detailed, publicly available, step-by-step synthesis protocol for 2-Chloro-5-
hydroxyphenylglycine is not readily found in the literature. However, a plausible synthetic

route can be extrapolated from the synthesis of similar phenylglycine derivatives, such as the

Strecker synthesis or variations thereof. One potential approach, based on the synthesis of 2-

chlorophenylglycine, involves the reaction of 2-chloro-5-hydroxybenzaldehyde with an

ammonia source and a cyanide source, followed by hydrolysis.

Proposed Synthetic Pathway:
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2-Chloro-5-hydroxybenzaldehyde α-aminonitrile intermediate+ Ammonia + Cyanide Source

Ammonia

Cyanide Source
(e.g., NaCN)

Hydrolysis 2-Chloro-5-hydroxyphenylglycine
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Downstream Cellular Responses
(e.g., NMDA Receptor Potentiation)

phosphorylates targets

Endoplasmic Reticulum (ER)

binds to IP₃ receptor

Ca²⁺

releases

modulates activity

1. Culture mGluR5-expressing cells
(e.g., CHO, HEK293)

2. Load cells with a
calcium-sensitive dye (e.g., Fura-2 AM)

3. Incubate to allow
dye de-esterification

4. Add CHPG at
varying concentrations

5. Measure fluorescence changes
over time using a plate reader

6. Analyze data to determine
EC₅₀ and maximal response
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1. Prepare cell membranes
expressing mGluR5

2. Prepare incubation mix:
membranes, [³H]-MPEP (fixed conc.),
and varying concentrations of CHPG

3. Incubate to reach
binding equilibrium

4. Separate bound from free
radioligand by rapid filtration

5. Measure radioactivity of
the filters by liquid scintillation counting

6. Analyze data to determine
IC₅₀ and calculate Ki

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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